4-(2,1,3-Benzothiadiazol-4-ylmethoxy)benzonitrile

• Molecular Formula: C14H9N3OS
• Molecular Weight: 267.31 g/mol
• IUPAC Name: 4-(2,1,3-benzothiadiazol-4-ylmethoxy)benzonitrile
• InChI: InChI=1S/C14H9N3OS/c15-8-10-4-6-12(7-5-10)18-9-11-2-1-3-13-14(11)17-19-16-13/h1-7H,9H2
• InChI Key: PUUZFDGUNKABMZ-UHFFFAOYSA-N
• SMILES: C1=CC2=NSN=C2C(=C1)COC3=CC=C(C=C3)C#N

Description

4-(2,1,3-Benzothiadiazol-4-ylmethoxy)benzonitrile, commonly known as BDN, is a fluorescent compound that has been widely used in scientific research. Its unique chemical structure and properties make it an important tool for various applications, including bioimaging, protein labeling, and drug discovery.

Mechanism of Action

BDN acts as a fluorescent probe by undergoing a photoinduced electron transfer (PET) process. When excited with light of a specific wavelength, BDN transfers an electron from the benzothiadiazole moiety to the benzonitrile moiety, resulting in a fluorescence emission at a longer wavelength. This process is highly sensitive to the local environment of BDN, making it a valuable tool for studying protein conformational changes and protein-protein interactions.
Biochemical and Physiological Effects
BDN has been shown to have low toxicity and does not affect cell viability or proliferation at concentrations typically used in scientific research. However, it is important to note that BDN can potentially interfere with protein function if it is labeled at critical cysteine residues. Therefore, careful experimental design and controls are necessary when using BDN as a protein labeling tool.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDN is its high selectivity for labeling proteins with cysteine residues. This allows for the specific labeling of target proteins in complex cellular environments. Additionally, BDN has a high fluorescence quantum yield, making it a sensitive tool for bioimaging and protein detection. However, one limitation of BDN is its relatively low photostability, which can limit its application in long-term imaging experiments. Additionally, BDN requires a specific excitation wavelength for fluorescence emission, which can limit its compatibility with certain imaging systems.

Future Directions

There are several potential future directions for the application of BDN in scientific research. One area of interest is the development of BDN-based probes for studying protein-protein interactions in living cells. Additionally, there is potential for the use of BDN in drug discovery as a high-throughput screening tool for identifying compounds that interact with specific proteins. Finally, there is potential for the development of BDN-based probes for imaging nucleic acid structures and dynamics in cells.
Conclusion
In conclusion, 4-(2,1,3-Benzothiadiazol-4-ylmethoxy)benzonitrile is a valuable tool for scientific research due to its unique chemical structure and properties. Its selectivity for labeling proteins with cysteine residues and its sensitivity for bioimaging and protein detection make it a versatile tool for various applications. However, careful experimental design and controls are necessary when using BDN as a protein labeling tool, and its limitations in photostability and compatibility with imaging systems should be considered. There are several potential future directions for the application of BDN in scientific research, including the development of BDN-based probes for studying protein-protein interactions and drug discovery.

Synthesis Methods

The synthesis of BDN involves a multistep process that starts with the reaction of 4-bromoanisole with 2-aminobenzenesulfonamide to form 4-(2,1,3-benzothiadiazol-4-ylmethoxy)aniline. This intermediate is then reacted with potassium cyanide to form the final product, BDN. The overall yield of this synthesis method is around 40%.

Scientific Research Applications

BDN has been extensively used in scientific research as a fluorescent probe for bioimaging and protein labeling. It has been shown to selectively label proteins with cysteine residues, making it a valuable tool for studying protein-protein interactions and protein localization in living cells. BDN has also been used to label DNA and RNA, allowing for the visualization of nucleic acid structures and dynamics in cells. Additionally, BDN has been used in drug discovery as a high-throughput screening tool for identifying compounds that interact with specific proteins.